(2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine

• IUPAC Name: (2R)-3-(2,4-difluorophenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C10H13F2N/c1-7(6-13)4-8-2-3-9(11)5-10(8)12/h2-3,5,7H,4,6,13H2,1H3/t7-/m1/s1
• InChI Key: GDIGYIGSJCINMC-SSDOTTSWSA-N
• Canonical SMILES: CC(CC1=C(C=C(C=C1)F)F)CN
• Isomeric SMILES: C[C@H](CC1=C(C=C(C=C1)F)F)CN
• Molecular Formula: C10H13F2N
• Molecular Weight: 185.21 g/mol

Description

(2R)-3-(2,4-Difluorophenyl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of amphetamine derivatives. It is also known as 2,4-Difluoroamphetamine (DFA) and is a potent stimulant drug. DFA has been found to have applications in scientific research, particularly in the study of the central nervous system. In

Mechanism of Action

The mechanism of action of DFA involves the release of dopamine in the brain. DFA binds to the dopamine transporter, preventing the reuptake of dopamine. This results in an increase in dopamine levels in the brain, which leads to a range of effects, including increased alertness, euphoria, and decreased appetite.
Biochemical and Physiological Effects:
DFA has a range of biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain. It also increases heart rate, blood pressure, and body temperature. DFA has been found to have a high potential for abuse and addiction.

Advantages and Limitations for Lab Experiments

DFA has several advantages for lab experiments. It has a high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. DFA is also relatively easy to synthesize, which makes it readily available for research purposes. However, DFA has limitations in lab experiments, particularly in terms of its potential for abuse and addiction. Researchers must take precautions to ensure that DFA is used safely and responsibly in lab experiments.

Future Directions

There are several future directions for research on DFA. One area of research is the development of new drugs that target the dopamine transporter. Another area of research is the investigation of the effects of DFA on the brain in different populations, such as adolescents and the elderly. Additionally, there is a need for further research on the potential therapeutic applications of DFA in the treatment of psychiatric conditions. Overall, DFA has the potential to be a valuable tool for scientific research, but its use must be carefully monitored to ensure safety and ethical considerations.

Synthesis Methods

The synthesis of DFA involves the reaction of 2,4-difluoroamphetamine hydrochloride with sodium hydroxide in a mixture of water and ethanol. The resulting product is a white crystalline powder that is soluble in water and ethanol. The synthesis of DFA is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

DFA has been used in scientific research to study the central nervous system. It has been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. DFA has been used in studies to investigate the role of dopamine in addiction, mood disorders, and other psychiatric conditions. It has also been used in studies to investigate the effects of drugs on the brain.